![molecular formula C6H9F2NO3 B1430095 Ethyl [(2,2-difluoroethyl)carbamoyl]formate CAS No. 1380394-36-4](/img/structure/B1430095.png)
Ethyl [(2,2-difluoroethyl)carbamoyl]formate
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Overview
Description
Scientific Research Applications
Material Science
Material scientists are interested in Ethyl [(2,2-difluoroethyl)carbamoyl]formate for its potential use in the creation of new polymeric materials. The incorporation of fluorinated carbamoyl groups can impart desirable properties such as increased resistance to solvents and thermal stability .
Chemical Synthesis
This compound serves as a versatile building block in organic synthesis. It can be utilized in the formation of complex molecules through reactions such as nucleophilic substitution or as a reagent in the introduction of carbamoyl groups into target molecules .
Environmental Science
Researchers in environmental science might investigate the compound’s breakdown products and their environmental impact. Understanding its degradation pathways could inform the assessment of its persistence and toxicity in ecosystems .
Safety and Hazards
Ethyl [(2,2-difluoroethyl)carbamoyl]formate is classified as a dangerous good. It has a signal word of “Danger” and belongs to hazard class 9 . The precautionary statements include avoiding contact with skin and eyes, and not to ingest or inhale the compound . It is also recommended to handle the compound under inert gas and protect it from moisture .
properties
IUPAC Name |
ethyl 2-(2,2-difluoroethylamino)-2-oxoacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2NO3/c1-2-12-6(11)5(10)9-3-4(7)8/h4H,2-3H2,1H3,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDRWMNNHVQOTJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NCC(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F2NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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